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Compound of Interest

Compound Name:
Aniline, N,N-dimethyl-4-

(diphenylmethyl)-

Cat. No.: B085362 Get Quote

Application Note: Synthesis of 4-benzhydryl-
N,N-dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-benzhydryl-N,N-dimethylaniline is a tertiary amine derivative with a diphenylmethyl

(benzhydryl) substituent. This structural motif is of interest in medicinal chemistry and materials

science due to its presence in various biologically active compounds and functional materials.

This application note provides a detailed protocol for the synthesis of 4-benzhydryl-N,N-

dimethylaniline via a Friedel-Crafts alkylation reaction between N,N-dimethylaniline and

benzhydrol. The reaction is catalyzed by a Brønsted acid, trifluoroacetic acid, providing a

straightforward and efficient method for the preparation of this compound.

Reaction Principle
The synthesis proceeds via an acid-catalyzed Friedel-Crafts alkylation. The acid protonates the

hydroxyl group of benzhydrol, which then leaves as a water molecule to form a stable

diphenylmethyl carbocation. This electrophile is then attacked by the electron-rich N,N-

dimethylaniline, primarily at the para position due to the activating and ortho-, para-directing

nature of the dimethylamino group, to yield the desired product.
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Experimental Protocol
Materials:

N,N-dimethylaniline (C₈H₁₁N)[1][2]

Benzhydrol (C₁₃H₁₂O)

Trifluoroacetic acid (TFA, CF₃COOH)

Dichloromethane (DCM, CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Ethyl acetate

Silica gel (for column chromatography)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Beakers, graduated cylinders, and other standard laboratory glassware
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Procedure:

To a solution of benzhydrol (1.84 g, 10 mmol) in dichloromethane (50 mL) in a 100 mL round-

bottom flask equipped with a magnetic stir bar, add N,N-dimethylaniline (1.21 g, 10 mmol).[1]

Stir the mixture at room temperature for 5 minutes.

Slowly add trifluoroacetic acid (1.14 g, 0.77 mL, 10 mmol) to the reaction mixture.

Heat the reaction mixture to reflux (approximately 40°C) and maintain for 4 hours.

After cooling to room temperature, quench the reaction by the slow addition of saturated

sodium bicarbonate solution (50 mL).

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (2 x 25 mL).

Combine the organic layers and wash with brine (50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using a hexane:ethyl

acetate gradient (e.g., starting with 100% hexane and gradually increasing the proportion of

ethyl acetate) to afford the pure 4-benzhydryl-N,N-dimethylaniline.

Data Presentation
Table 1: Summary of Reactants, Reaction Conditions, and Product Characterization.
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Parameter Value

Reactants

N,N-dimethylaniline 1.21 g (10 mmol)

Benzhydrol 1.84 g (10 mmol)

Catalyst

Trifluoroacetic acid 1.14 g (10 mmol)

Solvent

Dichloromethane 50 mL

Reaction Conditions

Temperature Reflux (~40°C)

Reaction Time 4 hours

Product

Product Name 4-benzhydryl-N,N-dimethylaniline

Molecular Formula C₂₁H₂₁N[3]

Molecular Weight 287.4 g/mol [3]

Expected Yield 70-80%

Appearance White to off-white solid

Characterization

Melting Point 128-130 °C

¹³C NMR Available through PubChem (CID: 26316)[3]

Experimental Workflow Diagram
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Start

1. Combine N,N-dimethylaniline,
benzhydrol, and DCM

2. Add Trifluoroacetic Acid

3. Reflux for 4 hours

4. Quench with NaHCO₃ solution

5. Extract with DCM

6. Dry with MgSO₄ and concentrate

7. Purify by Column Chromatography

Pure 4-benzhydryl-N,N-dimethylaniline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-benzhydryl-N,N-dimethylaniline.
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Signaling Pathway Diagram (Reaction Mechanism)

Benzhydrol Protonated Benzhydrol
+ H⁺

H⁺ (from TFA)

N,N-dimethylaniline

Sigma Complex
Nucleophilic Attack

Diphenylmethyl Carbocation + H₂O
- H₂O

4-benzhydryl-N,N-dimethylaniline + H⁺
- H⁺

Click to download full resolution via product page

Caption: Reaction mechanism for the acid-catalyzed synthesis of 4-benzhydryl-N,N-

dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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